Cas no 109303-71-1 (Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside)

• Product Name: Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside
• CAS No: 109303-71-1
• MF: C₁₅H₂₇NO₁₁
• MW: 397.374985933304
• CID: 128362
• Update Time: 2025-05-21

Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Galactopyranoside, methyl3-O-[2-(acetylamino)-2-deoxy-b-D-galactopyranosyl]-
• Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)- α-D-galactopyranoside
• METHYL 3-O-(2-ACETAMIDO-2-DEOXY-B-D-GALACTOPYRANOSYL)-A-D-GALACTOPYRANOSIDE
• GalNAc1-b-3Gal-α-OMe
• Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)- α-D-galactopyranoside
• METHYL 3-O-(2-ACETAMIDO-2-DEOXY-B-D-GALACTOPYRANOSYL)-A-D-GALACTOPYRANOSIDE
• gitoxin glycoside
• GalNAc1-β-3Gal-α-OMe
• Methyl 3-O-(2-Acetamido-2-deoxy-β-D-galactopyranosyl)- α-D-galactopyranoside
• Methyl 3-O-(2-Acetamido-2-deoxy-β-D-galactopyranosyl)- a-D-galactopyranoside
• Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside

• Inchi： 1S/C15H27NO11/c1-5(19)16-8-11(22)9(20)6(3-17)25-14(8)27-13-10(21)7(4-18)26-15(24-2)12(13)23/h6-15,17-18,20-23H,3-4H2,1-2H3,(H,16,19)/t6-,7-,8-,9+,10+,11-,12-,13+,14+,15+/m1/s1
• InChI Key： USJPBCYUZSGJII-AJCPYZHHSA-N
• SMILES： [C@H]1(O[C@@H]([C@H](O)[C@H](O)[C@H]1NC(=O)C)CO)O[C@@H]1[C@@H](O)[C@H](O[C@H](CO)[C@@H]1O)OC

Computed Properties

• Exact Mass: 397.15800

Experimental Properties

• Solubility: Soluble in water
• PSA: 187.40000
• LogP: -4.20840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside

Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside: A Comprehensive Overview

Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside is a complex carbohydrate compound with the CAS registry number 109303-71-1. This compound belongs to the class of sugar derivatives and has garnered significant attention in the fields of glycosciences, drug development, and food chemistry. Its unique structure and functional groups make it a valuable molecule for various applications, including as a precursor in the synthesis of bioactive compounds and as a component in functional foods.

The molecular structure of this compound is characterized by a glycosidic bond linking two sugar units: a methylated α-D-galactopyranoside and a modified b-D-galactopyranosyl group. The presence of an acetamido group at the C2 position of the b-D-galactopyranosyl moiety introduces additional complexity to the molecule, enhancing its reactivity and potential for further chemical modifications. This structure has been extensively studied in recent years, particularly in relation to its role in glycan synthesis and its potential as a building block for advanced glycoconjugates.

Recent advancements in glycosylation chemistry have highlighted the importance of such sugar derivatives in the development of novel therapeutic agents. For instance, researchers have explored the use of Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside as a substrate for enzymatic glycosylation reactions, enabling the construction of complex glycans with tailored biological activities. These studies underscore the compound's versatility and its potential role in personalized medicine.

In addition to its applications in drug development, this compound has also found utility in the food industry. Its unique properties make it an ideal candidate for use as a stabilizer, emulsifier, or texturizing agent in food products. Recent research has focused on optimizing its extraction and purification processes to enhance its commercial viability while maintaining its functional integrity.

The synthesis of Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside involves multi-step chemical transformations, including protection/deprotection strategies and selective glycosylation reactions. These methods have been refined over the years to improve yield and purity, making the compound more accessible for large-scale applications. Innovations in catalytic systems and reaction conditions have further enhanced the efficiency of these synthetic routes.

From a structural standpoint, the compound's methyl group plays a critical role in stabilizing the glycosidic bond, thereby influencing its reactivity and biological activity. This feature has been exploited in various studies aimed at understanding sugar-protein interactions and developing novel bioassays for diagnostic purposes.

In conclusion, Methyl 3-O-(2-Acetamido-2-deoxy-b-D-galactopyranosyl)-α-D-galactopyranoside stands as a prime example of how natural product-derived compounds can be harnessed for diverse applications across multiple industries. With ongoing research uncovering new insights into its properties and potential uses, this compound continues to be a focal point for scientists and industry professionals alike.